Cas no 2138087-40-6 (4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol)

4,4-Dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol is a cyclohexanol derivative featuring a substituted pyrazole moiety. This compound exhibits structural versatility, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both a hydroxyl group and a pyrazole ring enhances its potential for further functionalization, enabling applications in the development of bioactive molecules. The dimethyl substitution at the 4-position of the cyclohexane ring contributes to steric stability, while the methyl group on the pyrazole ring may influence binding interactions in target systems. Its well-defined molecular architecture supports precise modifications for specialized chemical applications.
4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol structure
2138087-40-6 structure
Product Name:4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol
CAS No:2138087-40-6
MF:C12H20N2O
MW:208.300003051758
CID:5891023
PubChem ID:165496556
Update Time:2025-07-22

4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol
    • 2138087-40-6
    • EN300-1159133
    • Inchi: 1S/C12H20N2O/c1-9-5-7-14(13-9)11-8-10(15)4-6-12(11,2)3/h5,7,10-11,15H,4,6,8H2,1-3H3
    • InChI Key: HFLDRROIKZMERP-UHFFFAOYSA-N
    • SMILES: OC1CCC(C)(C)C(C1)N1C=CC(C)=N1

Computed Properties

  • Exact Mass: 208.157563266g/mol
  • Monoisotopic Mass: 208.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38Ų

4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1159133-0.05g
4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol
2138087-40-6
0.05g
$1056.0 2023-06-08
Enamine
EN300-1159133-0.1g
4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol
2138087-40-6
0.1g
$1106.0 2023-06-08
Enamine
EN300-1159133-0.25g
4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol
2138087-40-6
0.25g
$1156.0 2023-06-08
Enamine
EN300-1159133-0.5g
4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol
2138087-40-6
0.5g
$1207.0 2023-06-08
Enamine
EN300-1159133-1.0g
4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol
2138087-40-6
1g
$1256.0 2023-06-08
Enamine
EN300-1159133-2.5g
4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol
2138087-40-6
2.5g
$2464.0 2023-06-08
Enamine
EN300-1159133-5.0g
4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol
2138087-40-6
5g
$3645.0 2023-06-08
Enamine
EN300-1159133-10.0g
4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol
2138087-40-6
10g
$5405.0 2023-06-08

Additional information on 4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol

Introduction to 4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol (CAS No. 2138087-40-6)

4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by its CAS number 2138087-40-6, belongs to a class of heterocyclic derivatives that are increasingly being explored for their therapeutic properties. The presence of both cyclohexane and pyrazole moieties in its structure suggests a high degree of functional diversity, which may contribute to its interaction with biological targets in novel ways.

The molecular structure of 4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol features a cyclohexane ring substituted at the 3-position with a 3-methyl-1H-pyrazole group. This arrangement creates a rigid scaffold that could enhance binding affinity to specific protein targets. The dimethyl substitution at the 4-position of the cyclohexane ring further modifies the electronic properties of the molecule, potentially influencing its pharmacokinetic behavior. Such structural features are often exploited in drug design to optimize solubility, metabolic stability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the pyrazole moiety may interact with aromatic residues in protein binding pockets, while the cyclohexane ring could provide hydrophobic interactions. This dual-mode binding capability makes 4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol a promising candidate for further investigation in medicinal chemistry.

In the context of drug discovery, compounds like 4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol are often screened for their potential as scaffolds for new therapeutics. The pyrazole ring is particularly noteworthy, as it is a well-known pharmacophore found in numerous approved drugs, including antiviral and anticancer agents. The integration of this motif into a cyclohexane-based core introduces new possibilities for modulating biological pathways that were previously unexplored.

One of the most exciting aspects of this compound is its potential application in targeted therapy. By fine-tuning its structure, researchers aim to develop molecules that selectively inhibit disease-causing enzymes or receptors without affecting normal cellular processes. The long-range interactions between the cyclohexane and pyrazole groups may provide the necessary stability for prolonged binding, which is crucial for therapeutic efficacy.

The synthesis of 4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol presents both challenges and opportunities for synthetic chemists. The construction of the cyclohexane ring followed by functionalization at the 3-position requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have made significant strides in facilitating such transformations, allowing for more efficient access to complex molecules like this one.

From a biological activity perspective, preliminary studies indicate that derivatives of this compound may exhibit properties such as enzyme inhibition or receptor antagonism. For instance, the pyrazole moiety has been shown to interact with metal ions in certain enzymes, suggesting potential applications in metallodrug development. Further research is needed to fully elucidate these interactions and translate them into tangible therapeutic benefits.

The pharmacokinetic profile of 4,4-dimethyl-3-(3-methyl-1H-pyrazol-1-y)cyclohexan-l ol is another critical area of interest. Factors such as solubility, bioavailability, and metabolic stability must be carefully considered to ensure that the compound behaves effectively in vivo. Advances in structure-property relationship studies have provided valuable insights into how modifications at specific positions can influence these properties.

In conclusion, 4 , 4 - dim ethyl - 3 - ( 3 - methyl - 1 H - py raz ol - 1 - y l ) c yclo hex an - 1 - o l ( C A S N o . 2 13 8 0 8 7 - 40 - 6 ) represents a fascinating example of how structural complexity can be leveraged to discover new therapeutic agents. Its unique combination of cyclohexane and pyrazole moieties offers numerous possibilities for interaction with biological targets , making it an attractive subject for further investigation . As research continues , it is likely that more insights will emerge regarding its potential applications in medicine and beyond .

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd